Cas no 1361898-97-6 (2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl
• CAS No: 1361898-97-6
• MF: C₁₃H₆Cl₂F₃I
• MW: 416.992424488068
• CID: 4995833
• Update Time: 2025-05-25

2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3I/c14-10-3-1-2-8(12(10)15)7-4-5-11(19)9(6-7)13(16,17)18/h1-6H
• InChI Key： ZMHPNWNFJJNRPG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(F)(F)F)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl

2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361898-97-6) is a highly specialized aromatic compound with a unique structure that combines multiple functional groups. This compound belongs to the family of biphenyl derivatives, which are widely studied for their applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of chlorine, iodine, and trifluoromethyl groups on the biphenyl backbone imparts distinctive electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing organic semiconductors due to its ability to modulate electronic properties through halogenation. The trifluoromethyl group, in particular, has been shown to enhance the stability and solubility of the compound, which are critical factors in material design.

In the pharmaceutical industry, this compound has gained attention as a potential lead molecule for drug discovery. Its structure allows for fine-tuning of pharmacokinetic properties, such as absorption and metabolism. Recent findings suggest that 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl derivatives could serve as inhibitors for certain kinases involved in cancer pathways. This highlights the importance of understanding its biological activity and mechanism of action.

The synthesis of 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl involves a multi-step process that typically includes halogenation and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, the use of palladium-catalyzed cross-coupling reactions has proven to be an efficient method for constructing the biphenyl core with precise regioselectivity.

From an environmental perspective, the stability and degradation pathways of this compound are areas of active research. Understanding its persistence in different environments is crucial for assessing its potential impact on ecosystems. Studies have shown that the trifluoromethyl group significantly slows down biodegradation processes, which underscores the need for careful handling and disposal practices.

In conclusion, 2,3-Dichloro-4'-iodo-3'-trifluoromethyl-biphenyl (CAS No. 1361898-97-6) is a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for researchers seeking to explore new frontiers in material science and drug development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations.